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Compound of Interest

Compound Name: 2-Phenylbutyramide, (+)-

CAS No.: 13490-76-1

Cat. No.: B12762302

Get Quote

Executive Summary
(+)-2-Phenylbutyramide (also known as (S)-2-phenylbutyramide) presents a crystallographic

anomaly that defies conventional "Wallach’s Rule" logic.[1][2] While racemic crystals are

typically denser and more stable, the enantiopure (+)-form of this compound exhibits higher

density and a unique Z'=2 packing arrangement.

This guide details the structural determination of the (+)-enantiomer, validating its absolute

configuration via anomalous dispersion and comparing its supramolecular performance against

the racemic alternative.[2] For drug development professionals, this data is critical for

understanding solid-state stability and chiral resolution mechanisms.[1]

Technical Specifications & Crystal Data
The following table summarizes the core crystallographic parameters determined for the

enantiopure (+)-form compared to the racemic modification.
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Parameter
(+)-(S)-2-

Phenylbutyramide

(Target)

(±)-2-

Phenylbutyramide

(Alternative)
Implication

Crystal System Triclinic
Monoclinic (or Triclinic

P-1)

Lower symmetry in

enantiomer allows

unique packing.[1]

Space Group P1 (Chiral)
P2₁/c or P-1

(Centrosymmetric)

P1 indicates a lack of

internal symmetry

elements (inversion

centers).[1]

Density (

)
1.189 g/cm³ 1.160 g/cm³

Violation of Wallach’s

Rule: Enantiopure

form is denser and

potentially more

thermodynamically

stable.[1]

Z / Z' Z=4, Z'=2 Z=4, Z'=1

The enantiomer

contains two

independent

molecules

(Conformers A & B) in

the asymmetric unit.

[3]

Melting Point ~86–87 °C ~84–85 °C

High similarity

suggests the Z'=2

packing mimics the

racemic interaction

energy.

H-Bond Motif
Ribbons (

)

Ribbons (

)

Both forms utilize

identical

supramolecular

synthons despite

different packing.[1]
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Structural Analysis & Mechanism
Absolute Configuration Determination
The absolute configuration of (+)-2-Phenylbutyramide is assigned as (S) based on the

anomalous dispersion effects observed using Cu K

radiation.[1]

Mechanism: The scattering of X-rays by light atoms (C, N, O) is typically insufficient for

absolute assignment. However, high-redundancy data collection using Copper radiation

enhances the resonant scattering signal (Bjorkman/Bijvoet pairs), allowing the calculation of

the Flack Parameter.

Result: A Flack parameter near 0.0 confirms the (S) stereochemistry, while a value near 1.0

would indicate the inverted structure.

Supramolecular Architecture (The Z'=2 Phenomenon)
A critical finding in the crystallography of this compound is the presence of two

crystallographically independent molecules (Conformers A and B) in the asymmetric unit of the

enantiopure crystal.[2]

Conformer A: Amide group torsion angle

.[1]

Conformer B: Amide group torsion angle

.[1][2]

Causality: By adopting two distinct conformations, the enantiopure lattice "mimics" the steric

interlocking found in the racemate. This allows the chiral crystal to achieve a packing

efficiency (density) that exceeds the racemate—a rare occurrence in organic crystallography.

Hydrogen Bonding Network
Both the enantiopure and racemic forms utilize a classic primary amide homodimer interaction.

Graph Set:
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Interaction:

Topology: These dimers extend into infinite 1D ribbons running along the crystallographic

axes.

Comparative Performance Analysis
Comparison 1: Enantiopure vs. Racemic Solid State
Objective: Evaluate thermodynamic stability and packing efficiency.

Standard Expectation (Wallach's Rule): Racemates are usually denser and have higher

melting points because enantiomers of opposite chirality can pack more efficiently

(centrosymmetric pairing).[1]

Observed Performance: (+)-2-Phenylbutyramide violates this rule.[1]

Density: The enantiopure crystal is 2.5% denser than the racemate (1.189 vs 1.160

g/cm³).

Stability: The higher density implies superior van der Waals contact efficiency in the chiral

lattice.

Conclusion: For this specific API intermediate, the enantiopure solid form is the preferred

state for isolation, offering higher density and comparable thermal stability.

Comparison 2: X-ray vs. Alternative Analytical Methods
Objective: Evaluate reliability for absolute configuration assignment.
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Feature
Single Crystal X-ray

(SCXRD)
Chiral HPLC

Optical Rotation

(Polarimetry)

Certainty Absolute (Direct) Relative (Indirect) Relative (Indirect)

Requirement
Single Crystal (>0.1

mm)
Reference Standard

Pure Sample (>10

mg)

Structural Insight
3D Conformation &

Packing
Retention Time only Bulk Property only

Verdict

Gold Standard.

Essential for initial

structural validation of

the chiral auxiliary.[1]

Best for routine purity

checks (QC).[1]

Best for quick identity

confirmation.[1]

Experimental Protocols
Protocol A: Crystallization of (+)-2-Phenylbutyramide
Goal: Obtain single crystals suitable for X-ray diffraction.

Solvent Selection: Prepare a binary solvent system of Water : Acetonitrile (1:1 v/v).[1]

Reasoning: Acetonitrile solubilizes the organic amide, while water acts as an antisolvent to

slow nucleation, promoting high-quality growth.

Dissolution: Dissolve 20 mg of (+)-2-Phenylbutyramide in 2 mL of the solvent mixture at

40°C.

Filtration: Filter the warm solution through a 0.45 µm PTFE syringe filter into a clean glass

vial.

Reasoning: Removes dust nuclei that cause twinning or microcrystallinity.[1]

Evaporation: Cover the vial with Parafilm and poke 3-5 small holes. Allow to stand at room

temperature (20-25°C) for 3-5 days.

Harvesting: Isolate colorless block-like crystals when they reach ~0.3 mm dimensions.
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Protocol B: Data Collection & Refinement[1]
Mounting: Mount crystal on a glass fiber or Kapton loop using perfluoropolyether oil.[1]

Cooling: Maintain sample at 100 K using a nitrogen cryostream.

Reasoning: Reduces thermal motion (atomic displacement parameters), improving

resolution of hydrogen atoms.[1]

Radiation: Use Cu K

(

).[1]

Reasoning: Essential for maximizing the anomalous signal of Oxygen/Nitrogen to

determine absolute configuration (Flack parameter).

Refinement: Solve structure using Direct Methods (SHELXT) and refine against

(SHELXL). Assign absolute configuration if Flack x < 0.1 (with u < 0.1).[1]

Visualization of Structural Logic
The following diagram illustrates the workflow for determining the absolute configuration and

the comparative logic between the enantiopure and racemic forms.
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Experimental Input

Crystallization Outcome

Structural Analysis

Sample: (+)-2-Phenylbutyramide

Solvent: H2O/MeCN (1:1)

Dissolution

Racemic Crystal
(Space Group P21/c)

If Racemized

Enantiopure Crystal
(Space Group P1)

Slow Evaporation

Z' = 2
(Two Conformers)

XR Diffraction

Absolute Config: (S)
(Flack Parameter ~ 0.0)

Anomalous Dispersion

Density: 1.160 g/cm³
(Lower Stability)

Standard Packing

Density: 1.189 g/cm³
(Higher Stability)

Efficient Packing

Comparison:
Violates Wallach Rule

Click to download full resolution via product page
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Caption: Workflow illustrating the crystallographic characterization of (+)-2-Phenylbutyramide,

highlighting the density anomaly where the enantiopure form outperforms the racemate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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